Cas no 27576-04-1 (Benzoic acid, diamino-)
Benzoic acid, diamino- structure
Product Name:Benzoic acid, diamino-
CAS No:27576-04-1
MF:C7H8N2O2
MW:152.150621414185
CID:262732
PubChem ID:198069
Update Time:2025-04-19
Benzoic acid, diamino- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, diamino-
- Diaminobenzoicacid
- SY017832
- MFCD00137818
- 3-carboxy-1,2-diaminobenzene;2,3-bis(azanyl)benzoic acid
- AM83028
- SB75728
- Diaminobenzoic acid
- AKOS005151964
- 2,3-Diaminobenzoic acid, 95%
- 603-81-6
- A20258
- FT-0649160
- AC-23068
- 27576-04-1
- Q-100971
- BP-21351
- CS-0119510
- SCHEMBL73593
- 3-Carboxy-1,2-diaminobenzene
- GS-6682
- 2,3-diamino benzoic acid
- DTXSID2067321
- 2,3-Diaminobenzoicacid?????
- EN300-67278
- 2,3-Diaminobenzoic acid
- KKTUQAYCCLMNOA-UHFFFAOYSA-N
-
- Inchi: 1S/C7H8N2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,8-9H2,(H,10,11)
- InChI Key: KKTUQAYCCLMNOA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C=1N)N)=O
Computed Properties
- Exact Mass: 152.05864
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 89.3A^2
Experimental Properties
- Density: 1.428
- Boiling Point: 382.7°C at 760 mmHg
- Flash Point: 185.3°C
- Refractive Index: 1.71
- PSA: 89.34
Benzoic acid, diamino- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
27576-04-1 (Benzoic acid, diamino-) Related Products
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- 603-81-6(2,3-Diaminobenzoic acid)
- 14438-32-5(2-Amino-3,5-dimethylbenzoic acid)
- 39622-79-2(2-aminobenzene-1,3-dicarboxylic acid)
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- 945-30-2(DATPA)
- 50419-58-4(2-Amino-3,4-dimethylbenzoic acid)
- 10312-55-7(H2ABDC)
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